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Cat. No.: B10858320

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol
derived from natural sources such as coconut or palm kernel oil.[1] It is a versatile and widely
utilized ingredient in the cosmetics and personal care industry, valued for its multifaceted
contributions to product texture, stability, and skin feel.[2][3] In formulations like cold creams, 1-
Tetradecanol plays a crucial role as an emollient, emulsion stabilizer, thickener, and opacifying
agent.[1][2] Its safety for use in cosmetics is well-established, making it a reliable component in

a variety of skincare products.[1][4]

Physicochemical Properties

A summary of the key physicochemical properties of 1-Tetradecanol is presented in Table 1.
These properties are fundamental to its function in cosmetic formulations.
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Property Value Reference
INCI Name Myristyl Alcohol [5]
CAS Number 112-72-1 [6]
Molecular Formula C14H300 [6]
Molecular Weight 214.39 g/mol [61[7]
White waxy solid, flakes, or
Appearance [1112]
powder

Practically insoluble in water;
Solubility soluble in diethyl ether; slightly  [2][8]
soluble in ethanol

Melting Point 35-39 °C [6]119]
Boiling Point 289 °C [6]19]
Density 0.823 g/mL at 25 °C [6]119]

Applications in Cosmetics and Cold Creams

1-Tetradecanol is a multifunctional ingredient that imparts several desirable characteristics to
cosmetic formulations, particularly in emulsions like cold creams.

Emollient

As an emollient, 1-Tetradecanol helps to soften and soothe the skin by forming a protective
layer on the surface that helps to prevent moisture loss.[2][3] This leaves the skin feeling
hydrated, smooth, and supple.[2]

Emulsion Stabilizer

In cold creams, which are typically water-in-oil emulsions, 1-Tetradecanol acts as a stabilizer.
[2][3] It helps to prevent the separation of the oil and water phases, ensuring the product
maintains a consistent and uniform texture over time.[2]

Thickening Agent
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1-Tetradecanol contributes to the viscosity of cosmetic formulations, acting as a thickener.[1]
This property is crucial for achieving the desired consistency and spreadability of creams and
lotions, making them easier to apply.[1]

Opacifying Agent

This fatty alcohol also functions as an opacifying agent, giving cosmetic products a richer, more
opaque appearance.[1] This can enhance the aesthetic appeal of the final product.

Recommended Concentration

The typical concentration of 1-Tetradecanol in cosmetic formulations ranges from 0.5% to 5%.

[5]

Experimental Protocols

The following protocols are designed to evaluate the performance of 1-Tetradecanol in a cold
cream formulation.

Protocol 1: Evaluation of Emulsion Stability

This protocol assesses the physical stability of a cold cream formulation containing 1-
Tetradecanol under accelerated conditions.
1. Objective: To determine the resistance of the emulsion to phase separation (creaming).[10]

2. Materials:

e Cold cream formulation with 1-Tetradecanol.
o Centrifuge.

e Centrifuge tubes.[11]

 Incubator or water bath.[11]

3. Methodology:

e Heat a sample of the cold cream to 50°C.[10]
e Place the heated sample into a centrifuge tube.[11]
e Centrifuge the sample at 3000 rpm for 30 minutes.[10][11][12]
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 After centrifugation, visually inspect the sample for any signs of phase separation, such as
the formation of an oil layer at the top.[10]
» Record the observations. A stable emulsion will show no visible separation.

4. Interpretation: The absence of creaming after centrifugation indicates good emulsion
stability, suggesting that 1-Tetradecanol is effectively stabilizing the formulation.[10]

Sample Preparation Centrifugation Analysis
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Diagram 1: Emulsion Stability Testing Workflow.

Protocol 2: Viscosity Measurement

This protocol measures the viscosity of the cold cream to quantify the thickening effect of 1-
Tetradecanol.

1. Objective: To determine the viscosity of the cold cream formulation.
2. Materials:

e Cold cream formulation with 1-Tetradecanol.
» Rotational viscometer (e.g., Brookfield viscometer).[3][13]
o Appropriate spindle for the viscometer.

3. Methodology:

o Calibrate the viscometer according to the manufacturer's instructions.

» Place a sufficient amount of the cold cream in a suitable container.

o Immerse the spindle into the cream, ensuring it is submerged to the indicated level.

e Set the viscometer to a specific rotational speed (e.g., 10 rpm) and allow the reading to
stabilize.[14]

e Record the viscosity reading in centipoise (cP) or milliPascal-seconds (mPa:-s).
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» Repeat the measurement at different rotational speeds to assess shear-thinning behavior.
[14]

4. Interpretation: The viscosity measurement provides quantitative data on the consistency of
the cream. Higher viscosity values indicate a greater thickening effect. Comparing formulations
with and without 1-Tetradecanol will demonstrate its contribution to the product's texture.
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Diagram 2: Viscosity Measurement Protocol.

Protocol 3: Sensory Evaluation of Emollience

This protocol uses a trained sensory panel to assess the emollient properties of the cold cream.
1. Objective: To evaluate the skin feel and moisturizing effect of the cold cream.

2. Materials:

e Cold cream formulation with 1-Tetradecanol.

o Control cream (without 1-Tetradecanol or a benchmark product).
o Trained sensory panel (e.g., 10-15 panelists).

o Standardized evaluation forms.

3. Methodology:

o Panelist Training: Train panelists to identify and rate sensory attributes such as spreadability,
absorbency, greasiness, and after-feel (e.g., softness, smoothness).[15]

o Sample Application: Provide panelists with coded samples of the test and control creams.

 Instruct panelists to apply a standardized amount of each cream to a designated area of their
forearm.

o Evaluation: Panelists will evaluate the cream during and after application, rating the intensity
of each attribute on a structured scale (e.g., a 10-point scale).[8]

o Key attributes to assess include:

o Spreadability: Ease of spreading the cream on the skin.[16]

o Absorbency: How quickly the cream is absorbed into the skin.[15]

e Greasiness: The degree of oily residue left on the skin.[16]

o After-feel: The sensation on the skin after the cream has been applied (e.g., soft, smooth,
sticky).[15]

4. Data Analysis:

o Collect the evaluation forms and analyze the data statistically (e.g., using analysis of
variance - ANOVA) to determine if there are significant differences between the test and
control creams for each attribute.
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5. Interpretation: The results will provide insights into how 1-Tetradecanol influences the
consumer's perception of the product's emollience and overall skin feel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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